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Compound of Interest

Compound Name: 5-Propoxypyridin-3-amine

CAS No.: 1563533-46-9

Cat. No.: B2635573

Get Quote

Compound Identification & Properties
Parameter Detail

IUPAC Name 5-Propoxypyridin-3-amine

Common Name 3-Amino-5-propoxypyridine

CAS Number 1563533-46-9

Molecular Formula C₈H₁₂N₂O

Molecular Weight 152.19 g/mol

Appearance Off-white to light brown solid (typical)

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water
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Understanding the synthesis is critical for interpreting spectral impurities.[1] The most common

route involves the nucleophilic aromatic substitution of a 3,5-dihalopyridine or 3-bromo-5-

nitropyridine followed by reduction.

Common Impurities to Watch:

3-Amino-5-bromopyridine: Residual starting material (check MS for Br isotope pattern).

3-Amino-5-hydroxypyridine: Hydrolysis byproduct (check NMR for loss of propyl signals).

Propanol: Residual solvent (check ¹H NMR at ~0.9, 1.5, 3.5 ppm).[1]

Synthesis Workflow Visualization
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Figure 1: Common synthetic pathway and potential impurity generation.

Spectral Analysis: Nuclear Magnetic Resonance
(NMR)
³H NMR (Proton) Prediction
Solvent: DMSO-d₆ (Preferred for amino-pyridines to prevent exchange broadening).

Frequency: 400 MHz[1]

The pyridine ring protons in a 3,5-disubstituted system appear as three distinct signals with

small meta-coupling constants (

Hz).
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Context

7.75 ± 0.1 d (J ~ 2.0 Hz) 1H H-2

Flanked by N

and OPr/NH₂.

Most deshielded

aromatic proton.

[1]

7.55 ± 0.1 d (J ~ 2.0 Hz) 1H H-6
Flanked by N

and OPr.[1]

6.65 ± 0.1 dd (J ~ 2.0 Hz) 1H H-4

Located between

NH₂ and OPr.[1]

Significantly

shielded by both

electron-donating

groups.[1]

5.20 - 5.50 br s 2H -NH₂

Amine protons.

Broad; chemical

shift varies with

concentration/wa

ter content.[1]

3.95 t (J ~ 6.5 Hz) 2H -OCH₂-
α-Methylene of

propoxy group.

1.72 sext (J ~ 7.0 Hz) 2H -CH₂-
β-Methylene of

propoxy group.

0.98 t (J ~ 7.4 Hz) 3H -CH₃
Methyl terminus.

[1]

Critical QC Check:

Look for the H-4 proton upfield (approx 6.5-6.7 ppm). If this signal is downfield (>7.0), the

amine may be acylated or protonated (salt form).[1]

Verify the integral ratio of Aromatic (3H) : Alkyl (7H).[1]
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¹³C NMR (Carbon) Prediction
Solvent: DMSO-d₆

Shift (δ ppm) Carbon Type Assignment

155.0 C_quat C-5 (attached to O-Pr)

146.0 C_quat C-3 (attached to NH₂)

132.0 CH C-2 (between N and C-NH₂)

128.0 CH C-6 (between N and C-OPr)

108.0 CH C-4 (between substituents)

69.5 CH₂ O-CH₂

22.0 CH₂ CH₂ (middle of propyl)

10.5 CH₃ CH₃

Mass Spectrometry (MS)[3][4][5]
Ionization Mode: ESI+ (Electrospray Ionization, Positive
Mode)[4]

Molecular Ion [M+H]⁺: 153.1 m/z[1]

Exact Mass: 152.09[1]

Fragmentation Pattern (MS/MS)
The fragmentation is dominated by the cleavage of the ether side chain.[1]

Parent Ion: 153.1 m/z[1]

Primary Fragment (Loss of Propene): 111.0 m/z[1]

Mechanism:[2][1] McLafferty-type rearrangement or direct elimination of the propyl chain

(as propene, -42 Da) to yield the 3-amino-5-hydroxypyridine cation.
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Secondary Fragment (Ring Degradation): ~83 m/z[1]

Loss of CO (-28 Da) from the hydroxypyridine species.[1]

Fragmentation Pathway Diagram

[M+H]+
m/z 153.1

[M - C3H6]+
(Loss of Propene)

m/z 111.0

- 42 Da (Propene)

Ring Fragmentation
[M - C3H6 - CO]+

m/z ~83

- 28 Da (CO)

Click to download full resolution via product page

Figure 2: Predicted ESI+ MS/MS fragmentation pathway.

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) or KBr Pellet.[1]
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Wavenumber (cm⁻¹) Vibration Mode Description

3450, 3350 ν(N-H)

Primary amine asymmetric and

symmetric stretching. Two

distinct bands are typical.

2960 - 2870 ν(C-H)
Alkyl C-H stretching (propyl

chain).[1]

1620 - 1580 δ(N-H) / ν(C=C)
Amine scissoring and Pyridine

ring skeletal vibrations.

1240 - 1200 ν(C-O-C)
Aryl alkyl ether stretching.

Strong band.[1]

850 - 800 γ(C-H)
Out-of-plane bending for meta-

substituted pyridines.

Experimental Protocols
Protocol A: Preparation for ¹H NMR
To ensure sharp peaks and accurate integration of the exchangeable amine protons.

Solvent Choice: Use DMSO-d₆ (99.9% D) rather than CDCl₃.[1] CDCl₃ can cause

broadening of the -NH₂ signal due to hydrogen bonding or trace acidity.[1]

Concentration: Dissolve 5-10 mg of sample in 0.6 mL of solvent.

Water Suppression: If the sample contains moisture (water peak at 3.33 ppm in DMSO), the

-NH₂ signal (5.2 ppm) may shift or broaden.[1] Use a drying agent (K₂CO₃) during workup, or

add a single pellet of activated 4Å molecular sieve to the NMR tube 1 hour prior to

acquisition.[1]

Protocol B: HPLC-MS Purity Check
Standard gradient for polar basic heterocycles.

Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 3.5 µm, 4.6 x

100 mm.[1]
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Mobile Phase A: Water + 0.1% Formic Acid (or 10mM Ammonium Bicarbonate for basic pH

stability).[1]

Mobile Phase B: Acetonitrile.[1]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm (general).[1]

Note: The amine is basic; peak tailing may occur at acidic pH.[1] High pH buffers (pH 9-10)

often yield sharper peak shapes for aminopyridines.[1]

References
Synthesis of 3,5-disubstituted pyridines:Org. Synth.1965, 45, 22. (Methodology for amino-
bromo pyridines).

Spectral prediction of pyridines: Pretsch, E., et al. Structure Determination of Organic

Compounds.[1] Springer, Berlin, Heidelberg.[1] (Additivity rules for NMR shifts).

MS Fragmentation of Alkoxypyridines: Porter, Q.N. Mass Spectrometry of Heterocyclic

Compounds. Wiley-Interscience.[1] (Fragmentation mechanisms).[1]

PubChem Compound Summary: 3-Aminopyridine analogs.[1] Link (Accessed 2024).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2635573/docs#reference-standard-profile-5-
propoxypyridin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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